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Compound of Interest

Compound Name: Diethoxydiphenylsilane

CAS No.: 155684-44-9

Cat. No.: B121531

Get Quote

An In-depth Exploration of a Key Organosilane in Material Science and Beyond

Introduction: Clarifying the Nomenclature
In the realm of organosilicon chemistry, precise terminology is paramount. The compound

alternately known as diphenyldiethoxysilane and diethoxydiphenylsilane is a prime example

of this. Both names refer to the exact same molecule, with the CAS number 2553-19-7.[1][2][3]

[4] The IUPAC-preferred name is diethoxy(diphenyl)silane, which will be used throughout this

guide for consistency.[1] This guide will provide a comprehensive technical overview of

diethoxy(diphenyl)silane, from its fundamental properties to its advanced applications, with a

particular focus on its relevance to researchers, scientists, and professionals in drug

development.

Core Properties and Synthesis
Diethoxy(diphenyl)silane is a colorless to yellowish transparent liquid with a molecular formula

of C₁₆H₂₀O₂Si and a molecular weight of 272.41 g/mol .[3][5] It is characterized by a central

silicon atom bonded to two phenyl groups and two ethoxy groups. This structure imparts a
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unique combination of properties, including thermal stability and hydrophobicity, making it a

valuable precursor and intermediate in various chemical processes.[6]

Table 1: Physicochemical Properties of Diethoxy(diphenyl)silane

Property Value Reference(s)

CAS Number 2553-19-7 [1][2][3]

Molecular Formula C₁₆H₂₀O₂Si [3]

Molecular Weight 272.41 g/mol [3]

Boiling Point 167 °C at 15 mmHg [2][3]

Density 1.033 g/mL at 25 °C [2][3]

Refractive Index n20/D 1.525 [2][3]

Flash Point >110 °C (>230 °F) [2][3]

The synthesis of diethoxy(diphenyl)silane is typically achieved through the reaction of

diphenyldichlorosilane with ethanol. This reaction, often carried out in the presence of a base

like pyridine or triethylamine to neutralize the hydrochloric acid byproduct, is a standard method

for producing alkoxysilanes.[7]

The Chemistry of Reactivity: Hydrolysis and
Condensation
A key feature of diethoxy(diphenyl)silane, and alkoxysilanes in general, is its susceptibility to

hydrolysis. This reaction, in which the ethoxy groups are replaced by hydroxyl groups to form

diphenylsilanediol, is the foundation of its utility in many applications, particularly in sol-gel

processes.[8][9]

The hydrolysis of alkoxysilanes can be catalyzed by either acids or bases.[8] Under acidic

conditions, the oxygen of the ethoxy group is protonated, making it a better leaving group. In

basic conditions, the silicon atom is directly attacked by a hydroxide ion. The rate of hydrolysis

is influenced by factors such as pH, water concentration, and the steric bulk of the alkoxy

groups.[9]
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Following hydrolysis, the resulting silanol groups are highly reactive and readily undergo

condensation reactions with other silanols or unreacted ethoxy groups. This process forms

stable siloxane (Si-O-Si) bonds, leading to the formation of oligomers and, eventually, a cross-

linked network. This ability to form a durable, inorganic polymer network is central to its use in

coatings, adhesives, and as a crosslinking agent.[10]

Caption: Hydrolysis and condensation of diethoxy(diphenyl)silane.

Applications in Research and Development
The unique reactivity of diethoxy(diphenyl)silane has led to its use in a wide array of

applications, from materials science to analytical chemistry and drug development.

Synthesis of Phenyl-Substituted Silicones
Diethoxy(diphenyl)silane is a key monomer in the synthesis of phenyl-substituted silicone

polymers.[6] The presence of phenyl groups on the silicone backbone enhances properties

such as thermal stability, radiation resistance, and refractive index. These high-performance

materials find use in applications ranging from high-temperature lubricants to advanced optical

materials.[11] The Piers-Rubinsztajn reaction, which involves the catalyzed reaction of

hydrosilanes with alkoxysilanes, is a modern method for producing such polymers.[7]

Surface Modification of Materials
The ability of diethoxy(diphenyl)silane to form a stable, hydrophobic siloxane layer on surfaces

makes it an excellent agent for surface modification.[6] This is particularly relevant in the field of

biomaterials and drug delivery.

For implantable medical devices, surface properties are critical to their success. Modifying the

surface of materials like titanium or polydimethylsiloxane (PDMS) can improve their

biocompatibility and reduce adverse reactions in the body.[2][3] While diethoxy(diphenyl)silane

itself imparts hydrophobicity, the principles of silane chemistry are widely used to tailor surface

properties. For instance, aminosilanes are used to create hydrophilic surfaces that can then be

functionalized with biomolecules to improve cell adhesion and long-term viability.[2][3] The

covalent attachment of silane layers provides a durable modification that is essential for the

longevity of medical implants.[12]
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In the development of drug delivery systems, diethoxy(diphenyl)silane and related compounds

can be used to modify the surface of nanoparticles, such as mesoporous silica nanoparticles

(MSNs).[4][5] By creating a hydrophobic surface on these carriers, the loading capacity for

poorly water-soluble drugs can be significantly increased.[1] The controlled release of these

drugs can also be influenced by the surface chemistry of the delivery vehicle. The sol-gel

process, utilizing precursors like diethoxy(diphenyl)silane, allows for the synthesis of these

drug-loaded nanoparticles.[4][5]

Nanoparticle Synthesis & Modification

Drug Loading & Release

Silica Nanoparticle (Hydrophilic)
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Modified Nanoparticle (Hydrophobic)Surface Modification

Hydrophobic Drug

+ Modified Nanoparticle
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Caption: Application of diethoxy(diphenyl)silane in drug delivery.

Solid-Phase Microextraction (SPME)
Diethoxy(diphenyl)silane has been utilized to create novel coatings for solid-phase

microextraction (SPME) fibers.[13][14] SPME is a solvent-free sample preparation technique

where a coated fiber is used to extract and concentrate analytes from a sample before

analysis, typically by gas chromatography-mass spectrometry (GC-MS).[15] The sol-gel

method can be used to create a thermally stable and robust coating on the SPME fiber, and

diethoxy(diphenyl)silane can be incorporated to create a stationary phase with a high affinity for

non-polar analytes like polycyclic aromatic hydrocarbons (PAHs).[14]

Experimental Protocol: Preparation of a
Diethoxy(diphenyl)silane-Based SPME Fiber
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The following is a representative protocol for the preparation of a diethoxy(diphenyl)silane-

based SPME fiber using the sol-gel method, synthesized from information in the cited literature.

[14][16]

Materials:

Fused silica fiber

Diethoxy(diphenyl)silane

Polydimethylsiloxane (PDMS), hydroxy-terminated

Trifluoroacetic acid (TFA)

Dichloromethane

Procedure:

Fiber Preparation: A section of the polyimide coating is removed from the end of a fused

silica fiber by carefully burning it off, followed by cleaning with a suitable solvent.

Sol Solution Preparation: In a clean, dry vial, a solution is prepared by mixing

diethoxy(diphenyl)silane, hydroxy-terminated PDMS, and a small amount of water in

dichloromethane. Trifluoroacetic acid is added as a catalyst for the hydrolysis and

condensation reactions.

Coating the Fiber: The prepared fused silica fiber is dipped into the sol solution and then

slowly withdrawn at a constant rate.

Drying and Curing: The coated fiber is allowed to air dry and is then cured in an oven at a

controlled temperature to complete the sol-gel process and firmly bond the coating to the

fiber.

Conditioning: Before its first use, the fiber is conditioned at a high temperature in the

injection port of a gas chromatograph to remove any residual solvents or volatile

compounds.
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Safety and Handling
Diethoxy(diphenyl)silane is a moisture-sensitive compound and should be handled under an

inert atmosphere, such as nitrogen or argon, to prevent premature hydrolysis.[3] It is classified

as a skin and eye irritant and may cause respiratory irritation.[2] Therefore, appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn

when handling this chemical. Store in a tightly sealed container in a cool, dry, and well-

ventilated area.

Conclusion
Diethoxy(diphenyl)silane, also known as diphenyldiethoxysilane, is a versatile and valuable

compound for researchers in a multitude of scientific disciplines. Its unique combination of

phenyl and ethoxy groups on a central silicon atom provides a gateway to a wide range of

materials with tailored properties. From the synthesis of high-performance silicones to the

surface modification of biomaterials for advanced drug delivery and the creation of novel

analytical tools, the fundamental chemistry of its hydrolysis and condensation reactions

continues to be exploited in innovative ways. A thorough understanding of its properties,

reactivity, and handling is essential for any scientist looking to harness the potential of this

important organosilane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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